Cas no 3384-04-1 ((3-Chloropropoxy)benzene)

• Product Name: (3-Chloropropoxy)benzene
• CAS No: 3384-04-1
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD03940223
• CID: 852394
• PubChem ID: 76917
• Update Time: 2025-10-30

(3-Chloropropoxy)benzene Chemical and Physical Properties

Names and Identifiers

• (3-Chloropropoxy)benzene
• (3-Chloro-propoxy)-benzene
• (3-chloropropyl)phenyl ether
• 1-(3-chloropropoxy)benzene
• 3-(phenoxy)propyl chloride
• 3-chloro-1-phenoxypropane
• 3-phenoxy-1-chloropropane
• Benzene,(3-chloropropoxy)
• 1-Chloro-3-phenoxypropane
• 3-Chloropropyl phenyl ether
• 3-Phenoxypropyl chloride
• NSC 404105
• NSC404105
• E79235
• 3chloropropoxybenzene
• O-(3-chloropropyl)phenol
• EN300-80349
• 3--chloropropoxybenzene
• SCHEMBL1544950
• (3-chloro-propoxy)benzene
• CS-0261874
• DTXSID20187483
• NS00029554
• Z275020186
• AKOS000140242
• AI3-17424
• Benzene, (3-chloropropoxy)-
• 3384-04-1
• 3-Phenoxy-1-chloro-propane
• EINECS 222-192-7
• NSC-404105
• DTXCID30109974
• AS-58304
• Q9RMK5BZY9
• 3-chloropropoxybenzene

• MDL： MFCD03940223
• Inchi： 1S/C9H11ClO/c10-7-4-8-11-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key： AZXLOLRTEJEZHJ-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 170.05000
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 12-13 ºC
• Boiling Point: 250 ºC
• Flash Point: 109.5±13.9 ºC,
• Refractive Index: 1.5240 (589.3 nm 24 ºC)
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• PSA: 9.23000
• LogP: 2.69430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on (3-Chloropropoxy)benzene

Comprehensive Overview of (3-Chloropropoxy)benzene (CAS No. 3384-04-1): Properties, Applications, and Industry Trends

(3-Chloropropoxy)benzene (CAS No. 3384-04-1), also known as 1-chloro-3-phenoxypropane, is an organochlorine compound with significant relevance in synthetic chemistry and industrial applications. Its molecular formula, C9H11ClO, highlights its unique structural features, combining a benzene ring with a chloropropoxy side chain. This configuration grants the compound versatile reactivity, making it valuable for intermediates in pharmaceuticals, agrochemicals, and specialty materials.

In recent years, the demand for (3-Chloropropoxy)benzene has surged due to its role in synthesizing high-performance polymers and liquid crystal materials. Researchers and manufacturers frequently search for "CAS 3384-04-1 suppliers" or "3-Chloropropoxybenzene synthesis methods," reflecting its commercial and academic importance. The compound’s stability under moderate conditions and compatibility with cross-coupling reactions (e.g., Suzuki or Heck reactions) further enhance its utility in organic synthesis.

Environmental and safety considerations are critical when handling (3-Chloropropoxy)benzene. While not classified as hazardous under standard regulations, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Industry forums often discuss "biodegradability of chloropropoxy compounds" and "green alternatives to chlorinated intermediates," aligning with the global shift toward sustainable chemistry.

The pharmaceutical sector leverages CAS 3384-04-1 as a precursor for active pharmaceutical ingredients (APIs). Its chloroalkoxy moiety enables the construction of complex molecules, such as antihistamines and antifungal agents. Patent analyses reveal growing interest in "3384-04-1 derivatives for drug discovery," particularly in oncology and CNS therapies. This trend underscores the compound’s role in addressing unmet medical needs.

From an industrial perspective, (3-Chloropropoxy)benzene is integral to producing flame retardants and plasticizers. Its chlorine atom enhances thermal stability, a property exploited in "halogenated additive formulations." However, regulatory scrutiny on halogenated compounds has spurred research into "non-toxic flame retardant alternatives," creating opportunities for innovation.

Analytical techniques like GC-MS and HPLC are essential for quantifying 3384-04-1 purity, a key concern for buyers seeking "high-purity 3-Chloropropoxybenzene." Suppliers often emphasize ≥98% purity grades to meet stringent industry standards. Additionally, "scaling up 3-Chloropropoxybenzene production" remains a hot topic, with continuous-flow reactors gaining traction for improved yield and safety.

In conclusion, (3-Chloropropoxy)benzene (CAS No. 3384-04-1) exemplifies the intersection of chemistry and innovation. Its applications span life sciences to materials engineering, driven by evolving regulatory and sustainability demands. As research progresses, this compound will likely remain pivotal in advancing both industrial and academic endeavors.